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Compound of Interest

Compound Name: 5'-S-Butyl-5'-thioadenosine
CAS No.: 38716-39-1
Cat. No.: B12900868
Get Quote
. J

Executive Summary & Immediate Action

5'-S-Butyl-5'-thioadenosine (SIBA) is a synthetic nucleoside analogue and a potent inhibitor
of S-adenosyl-L-homocysteine (SAH) hydrolase and methyltransferases.[1][2] While often not
classified as "Fatal" under GHS compared to some adenosine analogues, it is a bioactive
research chemical capable of altering cellular metabolism and viral replication.

The Core Directive: Treat all SIBA waste as Hazardous Chemical Waste. Under no
circumstances should this compound be discharged into municipal sewage systems or
disposed of in general trash.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the chemical identity against the specifications below to ensure
you are handling the correct isoform.
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Parameter

Specification

Chemical Name

5'-S-Butyl-5'-thioadenosine; 5'-S-Isobutyl-5'-

deoxyadenosine

Common Abbreviation SIBA

CAS Number 35899-54-8
Molecular Formula C14H21Ns03S
Molecular Weight 339.41 g/mol

Physical State

White to off-white crystalline solid

Solubility

Soluble in DMSO, DMF, Ethanol; sparingly
soluble in water

GHS Classification

Not Globally Classified (Treat as Caution/Irritant)

Primary Hazard

Bioactive nucleoside analogue (Metabolic
Inhibitor)

Expert Insight: Do not confuse SIBA with MTA (5'-Methylthioadenosine).[1][2] The butyl group

increases lipophilicity, potentially altering its membrane permeability and environmental

persistence compared to methyl analogues.

Pre-Disposal Handling & Segregation

Effective disposal begins at the bench. SIBA is frequently used in cell culture (dissolved in

DMSO) or enzyme assays. The waste stream depends on the matrix.

Decision Logic: Waste Stream Segregation

The following logic gate determines the correct disposal path for your specific experimental

output.
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Identify SIBA Waste Source
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Figure 1: Decision matrix for segregating SIBA waste based on physical state and solvent
composition.[1][2]

Disposal Protocols

Detailed below are the specific workflows for the three most common waste scenarios.

Protocol A: Solid Waste (Expired Powder or Spills)

Applicability: Unused stock powder or spill cleanup materials.

o Containment: Transfer the solid into a wide-mouth high-density polyethylene (HDPE) jar or a
heavy-duty sealable bag.

o Labeling: Affix a hazardous waste label.
o Constituents: "5'-S-Butyl-5'-thioadenosine (SIBA)"[1][2]
o Hazard Check: "Toxic" and "Irritant."[3]

o Disposal Path: High-temperature incineration.[1][2]

o Why: Nucleoside analogues are thermally stable. Landfilling is not recommended due to
potential leaching into groundwater.

Protocol B: Liquid Stock Solutions (DMSO/DMF)

Applicability: High-concentration stocks (typically 10100 mM) dissolved in organic solvents.[1]
[2]

Segregation: Do not mix with aqueous acids or oxidizers.

Container: Collect in a dedicated "Non-Halogenated Organic Solvent" carboy (typically red or
yellow safety cans).

Labeling: List "DMSQO" (or DMF) as the primary solvent and "SIBA" as a trace contaminant
(<1%).

Disposal Path: Fuel blending or incineration.
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Protocol C: Aqueous Cell Culture Waste

Applicability: Media containing dilute SIBA (UM range).

» Deactivation (Optional but Recommended): Add bleach (sodium hypochlorite) to a final
concentration of 10% and let stand for 30 minutes. This ensures the destruction of any
biological agents (cells/viruses) used in conjunction with the drug.

e Disposal:

o If Bleached: Flush down the drain with copious water (if local regulations permit bleached
media disposal).

o If Unbleached: Collect in "Aqueous Chemical Waste" containers.

o Expert Note: If the experiment involved viral vectors (e.g., Lentivirus/HSV), the Biological
Hazard trumps the Chemical Hazard. Autoclave the waste, then dispose of it as biological
waste.

Spill Management & Safety

In the event of a powder spill, inhalation of dust is the primary risk.

PPE Requirement Specification

Respirat N95 mask or P100 respirator (if powder is
espirator
P Y aerosolized)

Nitrile gloves (Double gloving recommended for
DMSO solutions)

Hand Protection

Eye Protection Chemical splash goggles

Cleanup Workflow:
 [solate: Evacuate the immediate area if a large dust cloud is formed.

o Dampen: Cover the powder spill with a paper towel soaked in water (or inert absorbent) to
prevent dust generation.
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e Collect: Scoop the wet material into a hazardous waste bag.

e Wash: Clean the surface with a mild detergent and water; collect the rinsate as chemical
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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